Cas no 1357559-51-3 (Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate)
Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate Chemical and Physical Properties
Names and Identifiers
-
- Potassium trifluoro[3-(4-methyl-1-piperazinyl)-1-propen-2-yl]bora te(1-)
- Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate
-
- Inchi: 1S/C8H15BF3N2.K/c1-8(9(10,11)12)7-14-5-3-13(2)4-6-14;/h1,3-7H2,2H3;/q-1;+1
- InChI Key: RUBVPGQUMRUXSB-UHFFFAOYSA-N
- SMILES: [K+].F[B-](C(=C)CN1CCN(C)CC1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P699293-10mg |
Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate |
1357559-51-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P699293-50mg |
Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate |
1357559-51-3 | 50mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P699293-100mg |
Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate |
1357559-51-3 | 100mg |
$ 160.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P12478-5g |
Potassium 3-(4-methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate |
1357559-51-3 | 95% | 5g |
20442CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P12478-500mg |
Potassium 3-(4-methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate |
1357559-51-3 | 95% | 500mg |
3326CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P12478-1g |
Potassium 3-(4-methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate |
1357559-51-3 | 95% | 1g |
5114CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P12478-5g |
Potassium 3-(4-methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate |
1357559-51-3 | 95% | 5g |
20442.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P12478-500mg |
Potassium 3-(4-methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate |
1357559-51-3 | 95% | 500mg |
3326.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P12478-1g |
Potassium 3-(4-methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate |
1357559-51-3 | 95% | 1g |
5114.0CNY | 2021-07-13 | |
| eNovation Chemicals LLC | Y1251569-1g |
Potassium 3-(4-methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate |
1357559-51-3 | 95% | 1g |
$1075 | 2023-05-17 |
Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate
Comprehensive Overview of Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate (CAS No. 1357559-51-3)
The compound Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate (CAS No. 1357559-51-3) is a highly specialized organoboron reagent that has garnered significant attention in modern synthetic chemistry. Its unique structure, featuring a trifluoroborate moiety and a 4-methylpiperazine group, makes it a versatile intermediate for cross-coupling reactions, particularly in pharmaceutical and agrochemical research. Researchers and industry professionals frequently search for "Potassium trifluoroborate applications" or "Suzuki-Miyaura coupling reagents," highlighting its relevance in cutting-edge chemical synthesis.
One of the most compelling aspects of this compound is its role in click chemistry and bioorthogonal reactions, which are currently trending topics in drug discovery. The 4-methylpiperazine fragment enhances solubility and bioavailability, making it a preferred choice for designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with the growing demand for "next-generation drug candidates" and "targeted protein degradation" strategies, as evidenced by frequent searches in scientific databases.
From a synthetic perspective, the trifluoroborate group in this compound offers exceptional stability compared to traditional boronic acids, reducing side reactions and improving yields in palladium-catalyzed couplings. This advantage is particularly valuable for industrial-scale production, where "high-yielding synthetic routes" and "green chemistry principles" are top priorities. The compound's compatibility with microwave-assisted synthesis further aligns with the push for "energy-efficient chemical processes," a hot topic in sustainable chemistry circles.
Analytical characterization of Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, addressing common queries like "how to characterize organoboron compounds" or "quality control for synthetic intermediates." The presence of the potassium counterion also facilitates handling and storage, a practical consideration often overlooked in reagent selection.
In the context of material science, this compound's conjugated alkene system opens doors to polymer chemistry applications, particularly in designing conductive materials or photoresponsive systems. Such interdisciplinary potential resonates with searches for "organic electronic materials" and "smart polymers," reflecting broader technological interests beyond traditional organic synthesis.
Safety and handling protocols for CAS No. 1357559-51-3 follow standard laboratory practices for organoboron compounds, with particular attention to moisture sensitivity. While not classified as hazardous under normal conditions, proper storage under inert atmosphere addresses common concerns about "stability of boron reagents"—a frequently searched topic among laboratory technicians and process chemists.
The commercial availability of this compound through specialized chemical suppliers has increased in recent years, responding to demand from both academic and industrial sectors. Pricing trends and "bulk synthesis optimization" remain active discussion points, especially among researchers comparing trifluoroborate salts with alternative coupling partners. This economic dimension complements the technical advantages, making comprehensive knowledge of this reagent increasingly valuable.
Looking forward, the unique properties of Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate position it as a key player in emerging areas like DNA-encoded library synthesis and covalent inhibitor development. These applications directly address contemporary challenges in "high-throughput screening" and "precision medicine," ensuring the compound's continued relevance in chemical biology and medicinal chemistry research pipelines.
1357559-51-3 (Potassium 3-(4-Methylpiperazin-1-yl)prop-1-en-2-yltrifluoroborate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)